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Compound of Interest

Compound Name: MeAIB

Cat. No.: B554883

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for a-(Methylamino)isobutyric acid (MeAIB), a compound commonly
used as a specific substrate for amino acid transport system A. Adherence to these procedural
steps is critical for laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

Based on the Safety Data Sheet (SDS) for MeAIB, the following personal protective equipment
is required to minimize exposure and ensure safety.[1]

PPE Category Item Specification

Tightly fitting and conforming
Eye/Face Protection Safety Goggles to EN 166 (EU) or NIOSH (US)
standards.[1]

Chemical-impermeable gloves.

[1]

Skin Protection Gloves

] ] Fire/flame resistant and
Protective Clothing ) ) )
impervious clothing.[1]

To be used if exposure limits
Respiratory Protection Full-Face Respirator are exceeded or irritation is

experienced.[1]
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Operational Plan: Step-by-Step Handling Procedure

Proper handling of MeAIB is crucial to prevent accidental exposure. The following workflow
outlines the key steps for safe utilization in a laboratory setting.

Operational Workflow for Handling MeAIB

Preparation
- Don appropriate PPE
- Work in a well-ventilated area

A

Weighing and Solution Preparation
- Use a chemical fume hood
- Avoid dust formation

:

Experimental Use
- Handle with care to avoid contact
- Follow established lab protocols

S

Waste Disposal
- Follow institutional and local regulations for chemical waste

Storage
- Store in a tightly closed container
- Keep in a dry, cool, and well-ventilated place

Click to download full resolution via product page
Caption: Operational Workflow for Handling MeAIB

Disposal Plan: Step-by-Step Guide

Proper disposal of MeAIB and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

e Segregation: Segregate MeAIB waste from other laboratory waste streams.
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o Containerization: Collect waste in a clearly labeled, leak-proof container suitable for chemical
waste.

o Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name: a-(Methylamino)isobutyric acid.

o Storage: Store the waste container in a designated hazardous waste accumulation area.

o Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of MeAIB
down the drain or in the regular trash.

Emergency Procedures: Exposure Response

In the event of accidental exposure to MeAIB, immediate action is critical. The following
diagram outlines the appropriate first aid measures.

MeAIB Exposure Response Plan

Exposure Incident

Eye Contact Skin Contact Inhalation Ingestion
- Rinse cautiously with water for several minutes. - Wash with plenty of soap and water. - Move person to fresh air. - Rinse mouth with water.
- Remove contact lenses, if present and easy to do. Continue rinsing. - Remove contaminated clothing. - If breathing is difficult, give oxygen. - Do NOT induce vomiting.
- Seek medical attention. - Seek medical attention if irritation occurs. - Seek medical attention. - Seek immediate medical attention.

Click to download full resolution via product page

Caption: MeAIB Exposure Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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